N1-(5-chloro-2-cyanophenyl)-N2-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-(5-chloro-2-cyanophenyl)-N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]oxamide
• InChI: InChI=1S/C19H19ClN6O2/c20-15-2-1-14(10-21)16(9-15)25-19(28)18(27)24-11-13-3-7-26(8-4-13)17-12-22-5-6-23-17/h1-2,5-6,9,12-13H,3-4,7-8,11H2,(H,24,27)(H,25,28)
• InChI Key: ASDKXYGQQQGISP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C(=O)NC2=C(C=CC(=C2)Cl)C#N)C3=NC=CN=C3
• Molecular Formula: C19H19ClN6O2
• Molecular Weight: 398.8 g/mol

Description

The compound you mentioned is a complex organic molecule. It contains several functional groups and rings, including a chlorophenyl group, a cyanophenyl group, a pyrazinyl group, and a piperidinyl group. These groups are connected by an oxalamide linkage.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the chlorophenyl and cyanophenyl groups could be introduced through electrophilic aromatic substitution reactions. The pyrazinyl and piperidinyl rings could be formed through cyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The electron-withdrawing chloro and cyano groups on the phenyl ring would likely influence the electronic structure of the molecule, as would the nitrogen atoms in the pyrazinyl and piperidinyl rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of polar functional groups and rings would likely make it relatively polar, which could influence its solubility in different solvents. The presence of a chloro group could also make it relatively dense.

Scientific Research Applications

Molecular Interactions and Binding Affinities

Compounds structurally related to N1-(5-chloro-2-cyanophenyl)-N2-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)oxalamide have been studied for their interactions with biological receptors. For example, the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide demonstrates potent and selective antagonism for the CB1 cannabinoid receptor, providing insights into receptor-ligand interactions and the development of pharmacophore models for CB1 receptor ligands (Shim et al., 2002).

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas like drug discovery, materials science, and chemical biology. Future research could explore the synthesis, properties, and potential applications of this compound.